Cas no 98319-24-5 (Dihydro Finasteride)

• Product Name: Dihydro Finasteride
• CAS No: 98319-24-5
• MF: C₂₃H₃₈N₂O₂
• MW: 374.56002664566
• MDL: MFCD00214352
• CID: 61959
• Update Time: 2025-04-18

Dihydro Finasteride Chemical and Physical Properties

Names and Identifiers

• Dihydroproscar
• 3-Oxo-4-aza-5a-androstane-17b-(N-tert-butylcarboxamide)
• Dihydro Finasteride
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-tert-butyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxamide
• 3-OXO-4-AZA-5-ALPHA-ANDROSTANE-17-BETA-N-T-BUTYLCARBOXAMIDE
• N-(1,1-DIMETHYL)-3-OXO-4-AZA-5A-ANDRO-STANE-17B-CARBOXAMIDE
• 3-Oxo-4-aza-5α-androstane-17β-(N-t-butylcarboxamide)
• FINASTERIDE INTERMEDIATE
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-(tert-butyl)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• Finasteride Imp. A (EP)

• MDL： MFCD00214352
• Inchi： 1S/C23H38N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h14-18H,6-13H2,1-5H3,(H,24,26)(H,25,27)/t14-,15-,16-,17+,18+,22-,23+/m0/s1
• InChI Key： ZOIUUCNFVDJSJK-WSBQPABSSA-N
• SMILES： O=C([C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(N[C@@H]3CC[C@@H]21)=O)NC(C)(C)C

Computed Properties

• Exact Mass: 374.29300
• Monoisotopic Mass: 374.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.051
• Boiling Point: 569.397°C at 760 mmHg
• Flash Point: 171.728°C
• Refractive Index: 1.514
• PSA: 58.20000
• LogP: 4.75820

Dihydro Finasteride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds